5-(2-chloro-4-fluorobenzyl)-2-(2-methoxyphenyl)pyrazolo[1,5-a]pyrazin-4(5H)-one

• IUPAC Name: 5-[(2-chloro-4-fluorophenyl)methyl]-2-(2-methoxyphenyl)pyrazolo[1,5-a]pyrazin-4-one
• InChI: InChI=1S/C20H15ClFN3O2/c1-27-19-5-3-2-4-15(19)17-11-18-20(26)24(8-9-25(18)23-17)12-13-6-7-14(22)10-16(13)21/h2-11H,12H2,1H3
• InChI Key: IWINRLUEENHWMF-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C2=NN3C=CN(C(=O)C3=C2)CC4=C(C=C(C=C4)F)Cl
• Molecular Formula: C20H15ClFN3O2
• Molecular Weight: 383.8 g/mol

Description

5-(2-chloro-4-fluorobenzyl)-2-(2-methoxyphenyl)pyrazolo[1,5-a]pyrazin-4(5H)-one is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in drug discovery and development. The compound belongs to the pyrazolopyrazine family and has been found to exhibit promising biological activities.

Scientific Research Applications

Synthesis and Antimicrobial Activity

Compounds with structural features similar to "5-(2-chloro-4-fluorobenzyl)-2-(2-methoxyphenyl)pyrazolo[1,5-a]pyrazin-4(5H)-one" have been synthesized and evaluated for their antimicrobial activities. For instance, the synthesis of fluorine-containing pyrazoles and their derivatives has shown promising antibacterial and antifungal activities against a variety of pathogens, including Staphylococcus aureus, Escherichia coli, Pseudomonas aeruginosa, Bacillus subtilis, and Candida albicans. These compounds' activities were measured in terms of minimum inhibitory concentration (MIC), highlighting their potential as leads for the development of new antimicrobial agents (Gadakh et al., 2010).

Anticancer Applications

Another significant area of application for such compounds is in the field of anticancer research. Derivatives similar in structure have been synthesized and tested for their cytotoxicity against various cancer cell lines. Some of these compounds exhibit selective toxicity towards certain cancer cells, suggesting their potential as templates for the development of novel anticancer drugs. For example, novel pyrazolyl benzo[d]oxazoles have been tested for their tumor-specificity and potential as carbonic anhydrase inhibitors, with certain derivatives showing interesting cytotoxic activities (Gul et al., 2016).

Electrochemical Properties and Sustainable Synthesis

The electrochemical properties of fluorinated pyrazoles have also been investigated, indicating the feasibility of oxidative ring-closure reactions in room temperature ionic liquids (RTILs). This research offers insights into more sustainable methods of synthesizing complex organic compounds, potentially including those similar to "5-(2-chloro-4-fluorobenzyl)-2-(2-methoxyphenyl)pyrazolo[1,5-a]pyrazin-4(5H)-one" (Costea et al., 2014).